Cas no 121080-96-4 (D-Homocitrulline)

D-Homocitrulline structure
D-Homocitrulline structure
D-Homocitrulline
121080-96-4
C7H15N3O3
189.2123
MFCD00237406
137051
7000023

D-Homocitrulline Properties

Names and Identifiers

    • (R)-2-Amino-6-ureidohexanoic acid
    • D-Homocitrulline
    • D-Homoserine
    • D-Lysine,N6-(aminocarbonyl)-
    • H-D-Hcit-OH
    • H-D-Homocit-OH
    • H-D-HCI-OH
    • D-HOCIT-OH
    • H-D-HOCIT-OH
    • D-HomoCit-OH
    • D-homocitruline
    • H-D-LYS(CONH2)-OH
    • H-D-LYS(CARBAMOYL)-OH
    • (2R)-2-amino-6-(carbamoylamino)hexanoic acid
    • J-004439
    • (2R)-2-azaniumyl-6-(carbamoylamino)hexanoate
    • MFCD00237406
    • (R)-2-Amino-6-ureidohexanoicacid
    • Homocitrulline, D-
    • SCHEMBL8871251
    • N6-(Aminocarbonyl)-D-lysine
    • AS-10227
    • 837O9SMA7A
    • D-Homo-citrulline (H-D-hCit-OH)
    • UNII-837O9SMA7A
    • DTXSID80426461
    • N-Epsilon-carbamoyl-D-lysine
    • 121080-96-4
    • (2R)-2-Ammonio-6-(carbamoylamino)hexanoate
    • A891964
    • D-Lysine, N6-(aminocarbonyl)-
    • AKOS016843065
    • D-HOMOCITRULLINE
    • H-D-Lys(carbamoyl)-OH
    • H-D-HOMOCIT-OH
    • +Expand
    • MFCD00237406
    • XIGSAGMEBXLVJJ-RXMQYKEDSA-N
    • InChI=1S/C7H15N3O3/c8-5(6(11)12)3-1-2-4-10-7(9)13/h5H,1-4,8H2,(H,11,12)(H3,9,10,13)/t5-/m1/s1
    • NC(NCCCC[C@@H](N)C(O)=O)=O

Computed Properties

  • 411.17955
  • 4
  • 6
  • 7
  • 189.111
  • 13
  • 184
  • 0
  • 1
  • 0
  • 0
  • 0
  • 1
  • _3.9
  • 118A^2

Experimental Properties

  • 1.02840
  • 130.75
  • 392.954 °C at 760 mmHg
  • 191.452 °C
  • 1.241

D-Homocitrulline Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P008VG6-250mg
D-HOMOCITRULLINE
121080-96-4 98%(HPLC)
250mg
$68.00
A2B Chem LLC
AE13206-250mg
D-Homocitrulline
121080-96-4 98%(HPLC)
250mg
$51.00
abcr
AB155589-
D-Homo-citrulline; .
121080-96-4
€300.70 2022-06-11
Ambeed
A221748-25g
(R)-2-Amino-6-ureidohexanoic acid
121080-96-4 98%
25g
$404.0
Chemenu
CM182828-10g
(R)-2-Amino-6-ureidohexanoic acid
121080-96-4 97%
10g
$204
eNovation Chemicals LLC
Y1241713-250mg
D-HOMOCITRULLINE
121080-96-4 98%(HPLC)
250mg
$160 2024-06-07
Fluorochem
224483-1g
R)-2-Amino-6-ureidohexanoic acid
121080-96-4 95%
1g
£132.00 2022-02-28
TRC
H590903-250mg
D-Homocitrulline
121080-96-4
250mg
$ 59.00 2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1714685-25g
D-Homocitrulline
121080-96-4 98%
25g
¥4242.00 2024-08-09

D-Homocitrulline Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:121080-96-4)D-Homocitrulline
A891964
99%
25g
364.0